1-(3-(Benzylthio)-2-methylphenyl)pyrrolidin-2-one

• Molecular Formula: C18H19NOS
• Molecular Weight: 297.4 g/mol
• IUPAC Name: 1-(3-benzylsulfanyl-2-methylphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C18H19NOS/c1-14-16(19-12-6-11-18(19)20)9-5-10-17(14)21-13-15-7-3-2-4-8-15/h2-5,7-10H,6,11-13H2,1H3
• InChI Key: PHDQRWBGPIIVET-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1SCC2=CC=CC=C2)N3CCCC3=O

Description

1-(3-(Benzylthio)-2-methylphenyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C18H19NOS and its molecular weight is 297.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Intermediate 83 (7 g, 23.87 mmol), pyrrolidin-2-one (4.06 g, 47.74 mmol), CuI (909 mg, 4.77 mmol), N,N′-dimethylethylene diamine (10.28 ml, 95.49 mmol) and K2CO3 (7.25 g, 52.52 mmol) were suspended in toluene (10 ml) under N2 and heated to 110° C. for 16 h. After cooling to RT the reaction mixture was quenched by the addition of 100 ml water and extracted with ethyl acetate (three times). The organic layers were combined and washed with water and sat. aq NaCl-solution, dried with Na2SO4, filtered and evaporated to dryness, and purified by silica gel chromatography.

Synthesis routes and methods II

Procedure details

Intermediate 24 (14.08 g, 48 mmol) and pyrrolidin-2-one (4.9 g, 57.6 mmol) were converted to intermediate 25 as described in example 1; 1.5). The crude product (14.6 g) was used without purification in the next step.